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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the available material safety data for

Disperse Red 167, a synthetic dye used in the textile and plastics industries. Due to the limited

availability of specific toxicological data for Disperse Red 167, this document also includes

information on the closely related compound, Disperse Red 1, to provide a more complete

safety profile. This guide is intended to inform researchers and professionals on the known

properties, potential hazards, and relevant experimental protocols associated with this

chemical.

Chemical and Physical Properties
Disperse Red 167 is a disperse dye, meaning it is sparingly soluble in water and is typically

applied from a fine aqueous dispersion. Several variations of Disperse Red 167 exist, with

different CAS numbers and slight variations in their molecular formulas. The most commonly

cited properties are summarized below.
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Property Value Source(s)

Chemical Name

2-[N-(2-acetyloxyethyl)-4-[(2-

chloro-4-

nitrophenyl)diazenyl]-3-

(propanoylamino)anilino]ethyl

acetate

[1]

CAS Number

26850-12-4, 61968-52-3,

61968-54-5, 79300-13-3,

1533-78-4

[1][2]

Molecular Formula
C23H26ClN5O7 /

C22H24ClN5O7
[1][3]

Molecular Weight 519.93 g/mol / 505.91 g/mol [1][3]

Appearance Dark red powder [4][5]

Melting Point 120 °C [4]

Solubility
Soluble in acetone and

alcohol; Insoluble in water.[2]
[2]

Maximum Absorption

Wavelength (λmax)
525 nm [4]

Toxicological Data
A critical gap in the publicly available data for Disperse Red 167 is the absence of quantitative

toxicological endpoints such as LD50 (median lethal dose) and LC50 (median lethal

concentration). Most safety data sheets for Disperse Red 167 state "no data available" for

these parameters.[6] To provide a more comprehensive understanding of the potential hazards,

toxicological data for the structurally similar azo dye, Disperse Red 1, is presented below.

Disclaimer: The following data is for Disperse Red 1 and should be used as an estimation of

potential toxicity for Disperse Red 167.
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Test Species Route Result Source(s)

Acute Oral

Toxicity (LD50)
Rat (female) Oral

> 5 g/kg of body

weight
[7]

Acute Oral

Toxicity (LD50)
Rat (male) Oral

0.7 - 1.0 g/kg of

body weight
[7]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal

> 2 g/kg of body

weight
[7]

Skin Irritation Rabbit Dermal
Mild to moderate

irritant
[7]

Eye Irritation Rabbit Ocular Negative [7]

Mutagenicity

(Ames Test)
S. typhimurium In vitro

Positive (induces

frame-shift

mutations)

[8]

Cytotoxicity

(HepG2 cells)
Human In vitro

Cytotoxic effects

observed
[8]

Ecotoxicological Data
Similar to the toxicological data, specific ecotoxicity data for Disperse Red 167 is scarce. The

following data for Disperse Red 1 provides an indication of its potential environmental impact.

Test Species Duration Endpoint Result Source(s)

Acute

Immobilizatio

n

Daphnia

similis
48 hours EC50

Increased

toxicity in the

presence of a

chlorine

substituent

[8]

Experimental Protocols
The following sections detail the standardized methodologies for key experiments relevant to

the safety assessment of dyes like Disperse Red 167.
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Physical and Chemical Properties
Melting Point (OECD 102): The melting point is determined using methods such as the

capillary tube method, hot-stage microscopy, or differential scanning calorimetry (DSC).[9]

The substance is heated at a controlled rate, and the temperature at which the solid-to-liquid

phase transition occurs is recorded.

Water Solubility (OECD 105): The flask method is suitable for substances with a solubility

greater than 10 mg/L.[8][10] An excess of the solid is stirred in water at a constant

temperature until equilibrium is reached. The concentration of the dissolved substance in the

aqueous phase is then determined by a suitable analytical method.

Toxicological Testing
Acute Oral Toxicity - Acute Toxic Class Method (OECD 423): This method uses a stepwise

procedure with a small number of animals.[1][11] A starting dose is administered to a group

of animals. Depending on the outcome (survival or death), the dose for the next group is

adjusted up or down. The test allows for the classification of the substance into a toxicity

category based on the observed mortality.

Acute Dermal Toxicity (OECD 402): A specified amount of the substance is applied to a

shaved area of the skin of test animals (usually rabbits or rats) for 24 hours.[4][12] The

animals are observed for signs of toxicity and mortality for up to 14 days.

Skin Irritation/Corrosion (OECD 404): The substance is applied to a small patch of skin on a

test animal (typically a rabbit) for a defined period (usually 4 hours).[13][14] The site is then

observed for signs of erythema (redness) and edema (swelling) at specific intervals.

Eye Irritation/Corrosion (OECD 405): A small amount of the substance is instilled into the

conjunctival sac of one eye of a test animal (usually a rabbit).[5][15] The eye is observed for

signs of irritation, including corneal opacity, iritis, and conjunctival redness and swelling.

Skin Sensitization (OECD 406): The Guinea Pig Maximisation Test (GPMT) or the Buehler

Test are commonly used.[2][6] These tests involve an initial induction phase where the

animal is exposed to the substance, followed by a challenge phase to determine if an allergic

reaction has developed.
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Bacterial Reverse Mutation Test (Ames Test - OECD 471): This in vitro test uses strains of

Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them

unable to synthesize an essential amino acid.[16][17] The bacteria are exposed to the test

substance, and the number of revertant colonies (bacteria that have mutated back to a state

where they can produce the amino acid) is counted.

Ecotoxicological Testing
Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids (water fleas) are

exposed to a range of concentrations of the test substance for 48 hours.[3][18] The

concentration that causes immobilization in 50% of the daphnids (EC50) is determined.

Visualizations
The following diagrams illustrate key logical relationships and workflows relevant to the safety

assessment of Disperse Red 167.
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Caption: GHS Classification Pathway for a Chemical Substance.
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Caption: Workflow for Acute Toxicity Testing.
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Spill of Disperse Red 167 Powder

Evacuate and Secure the Area

Assess the Risks
(Quantity, Location)

Don Appropriate PPE
(Gloves, Respirator, Goggles)
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(Use absorbent material for liquids,

avoid raising dust for solids)

Clean Up Spill
(Carefully sweep or vacuum solids)

Decontaminate the Area and Equipment
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with Regulations

Click to download full resolution via product page

Caption: Emergency Spill Response Procedure for Powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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